Cas no 1352499-42-3 (3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine)

• Product Name: 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine
• CAS No: 1352499-42-3
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 5169101
• Update Time: 2025-10-13

3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine

• Inchi： 1S/C14H21N3/c1-11-9-12(13-5-4-6-15-13)10-16-14(11)17-7-2-3-8-17/h9-10,13,15H,2-8H2,1H3
• InChI Key： DNXHITSWCCIYJQ-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=C(C2CCCN2)C=C1C

Additional information on 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine

Introduction to 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine (CAS No. 1352499-42-3)

3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine, identified by its CAS number 1352499-42-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine consists of a central pyridine ring substituted with two pyrrolidine moieties at the 2-position and 5-position, respectively, along with a methyl group at the 3-position. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery and development. The presence of multiple nitrogen atoms in the molecule enhances its ability to interact with biological targets, such as enzymes and receptors, which is crucial for developing effective therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine and its derivatives. Researchers have been investigating its effects on various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. Preliminary studies suggest that this compound may exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for further development.

One of the most compelling aspects of 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine is its potential as a lead compound for the development of novel drugs. The structural features of this molecule allow for modifications that can enhance its binding affinity and selectivity towards specific biological targets. For instance, computational studies have shown that slight alterations in the substituents attached to the pyridine ring can significantly improve the compound's interaction with target proteins.

Furthermore, the synthesis of 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine has been optimized to ensure high yield and purity, which are critical factors for pharmaceutical applications. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like column chromatography, have been employed to obtain the desired product in a scalable manner. These advancements in synthetic chemistry have made it possible to produce sufficient quantities of the compound for both preclinical and clinical studies.

The pharmacokinetic properties of 3-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-ylypyridine are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Initial pharmacokinetic studies have provided valuable insights into the compound's bioavailability and metabolic pathways, which will guide future optimization efforts.

Another area of interest is the potential toxicity profile of 3-Methyl--pyrrolidine--pyridine. Comprehensive toxicological studies are being conducted to assess its safety in various animal models. These studies aim to identify any potential adverse effects and determine the safe dosage range for human trials. The results from these studies will be crucial in determining whether this compound can proceed to clinical development.

The therapeutic potential of 3-Methyl--pyrrolidine--pyridine extends beyond its effects on single targets. Emerging research suggests that this compound may have multitargeted properties, meaning it can interact with multiple biological pathways simultaneously. This characteristic could make it particularly effective in treating complex diseases that involve multiple dysregulated pathways.

In conclusion,3-Methyl--pyrrolidine--pyridine (CAS No.1352499--42--3) represents a promising candidate for drug development due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its pharmacological properties, synthetic methodologies, and therapeutic applications. As more data becomes available,3-Methyl--pyrролидин--пирролидин holds great promise as a lead compound for developing novel treatments for various diseases.